Cas no 59382-36-4 (1-(3-Trifluoromethylphenyl)ethylamine)

• Product Name: 1-(3-Trifluoromethylphenyl)ethylamine
• CAS No: 59382-36-4
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• MDL: MFCD04038877
• CID: 366146
• PubChem ID: 2782448
• Update Time: 2025-11-06

1-(3-Trifluoromethylphenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Trifluoromethyl)phenyl)ethanamine
• (RS)-1-[3-(Trifluoromethyl)phenyl]ethylamine
• 1-(3-Trifluoromethylphenyl)ethylamine
• 1-[3-(trifluoromethyl)phenyl]ethanamine
• Benzenemethanamine, a-methyl-3-(trifluoromethyl)-
• (RS)-1-[3-(trifluoromethyl)phenyl]-ethylamine
• 1-(3-(trifluoromethyl)p
• 1-(3-trifluoromethylphenyl)ethanamine
• 1-(3-Trifluoromethyl-phenyl)-ethylamine
• 1-[3-(trifluoromethyl)phenyl]-ethanamine
• 1-[3-(trifluoromethyl)phenyl]ethylamine
• 1-[3-(trifluoromethyl)phenyl]-ethylamine
• AC1MD2BW
• AC1Q2B8S
• CTK5G7769
• SureCN40102
• SB32621
• AB90526
• 1-(3-(trifluoromethyl)phenyl)ethylamine
• FT-0605130
• FT-0605299
• AKOS000264487
• MFCD04038877
• SY002508
• ODZXRBRYQGYVJY-UHFFFAOYSA-O
• AKOS016338566
• Alpha-methyl-3-(trifluoromethyl)-benzenemethanamine
• J-502120
• 1-[3-(trifluoromethyl)phenyl]ethan-1-amine
• A869209
• Alpha-methyl-3-(trifluoromethyl)benzenemethanamine
• 3-trifluoroMethylphenylethanaMine
• 59382-36-4
• ODZXRBRYQGYVJY-UHFFFAOYSA-N
• FT-0649938
• J-502344
• STL220678
• BCP29034
• alpha-Methyl-3-(trifluoromethyl)benzylamine
• J-519575
• Z56347482
• AM82815
• J-502304
• SY185685
• (R)-1-(3-Trifluoromethyl-phenyl)-ethylamine
• J3.520.552G
• J-519574
• (R,S)-1-[3-(Trifluoromethyl)phenyl]ethylamine
• SCHEMBL40102
• DTXSID00382090
• MFCD03093005
• CS-0077583
• SB32620
• EN300-10650
• alpha-Methyl-3-(trifluoromethyl)benzenemethaneamine
• (S)-1-(3-trifluoromethyl-phenyl)-ethylamine
• 1-[3-(Trifluoromethyl)phenyl]ethylamine, 3-(1-Aminoethyl)benzotrifluoride
• DB-072633
• (1R)-1-[3-(trifluoromethyl)phenyl]ethylamine
• (1S)-1-[3-(Trifluoromethyl)phenyl]ethylamine
• benzene, 1-(1-aminoethyl)-3-trifluoromethyl-

• MDL： MFCD04038877
• Inchi： 1S/C9H10F3N/c1-6(13)7-3-2-4-8(5-7)9(10,11)12/h2-6H,13H2,1H3
• InChI Key： ODZXRBRYQGYVJY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(C)N)(F)F

Computed Properties

• Exact Mass: 189.0766
• Monoisotopic Mass: 189.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.18
• Melting Point: 0°C
• Boiling Point: 184.1 ℃ at 760 mmHg
• Flash Point: 0℃
• PSA: 26.02

1-(3-Trifluoromethylphenyl)ethylamine Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 2734
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Risk Phrases：34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-(3-Trifluoromethylphenyl)ethylamine

Recent Advances in the Study of 1-(3-Trifluoromethylphenyl)ethylamine (CAS: 59382-36-4)

The compound 1-(3-Trifluoromethylphenyl)ethylamine (CAS: 59382-36-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethylphenyl group, exhibits unique physicochemical properties that make it a valuable intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of central nervous system (CNS) agents and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-(3-Trifluoromethylphenyl)ethylamine as a precursor in the synthesis of novel serotonin receptor modulators. The researchers highlighted its ability to enhance binding affinity and selectivity, which could lead to improved therapeutic outcomes for psychiatric disorders. The study employed advanced computational modeling and in vitro assays to validate these findings, demonstrating the compound's potential in CNS drug development.

In another groundbreaking study, researchers utilized 1-(3-Trifluoromethylphenyl)ethylamine to develop a series of enzyme inhibitors targeting monoamine oxidases (MAOs). The trifluoromethyl group was found to significantly enhance the inhibitory activity, as evidenced by kinetic assays and X-ray crystallography. These findings were published in Bioorganic & Medicinal Chemistry Letters, underscoring the compound's versatility in enzyme inhibition and its potential for treating neurodegenerative diseases.

Recent advancements in synthetic methodologies have also focused on optimizing the production of 1-(3-Trifluoromethylphenyl)ethylamine. A 2024 paper in Organic Process Research & Development described a scalable and environmentally friendly synthesis route, achieving high yields and purity. This development is expected to facilitate broader application of the compound in industrial and academic research settings.

In conclusion, 1-(3-Trifluoromethylphenyl)ethylamine (CAS: 59382-36-4) continues to be a molecule of interest due to its diverse applications in drug discovery and enzyme inhibition. Ongoing research is likely to uncover additional therapeutic potentials, further solidifying its importance in the chemical biology and pharmaceutical fields.